Cas no 59578-63-1 (4-Benzylamino-1-butanol)

• Product Name: 4-Benzylamino-1-butanol
• CAS No: 59578-63-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD00191609
• CID: 382171
• PubChem ID: 87564500
• Update Time: 2025-06-08

4-Benzylamino-1-butanol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,4-[(phenylmethyl)amino]-
• 4-Benzylamino-1-butanol
• 4-(benzylamino)butan-1-ol
• 4-Benzylamino-butan-1-ol
• N-(4-Hydroxybutyl)benzylamine
• 4-[benzylamino]butan-1-ol
• 4-(benzylamino)-1-butanol
• BAS 02984912
• 4-(Benzylamino);butan-1-ol
• ARONIS022635
• SNRCGOVPZJPRQZ-UHFFFAOYSA-N
• STK024374
• 6391AE
• SBB000208
• BBL023525
• 1-Butanol, 4-[(phenylmethyl)amino]-
• A869171
• B1599
• SCHEMBL1040171
• 4-[[(Phenyl)methyl]amino]-butan-1-o1
• AS-58506
• 4-(Benzylamino)-1-butanol, AldrichCPR
• MFCD00191609
• FT-0694677
• 4-[[(Phenyl)methyl]amino]-butan-1-ol
• AKOS000300745
• Z57203042
• DTXSID60365162
• CS-0312626
• 59578-63-1
• DB-106120

• MDL： MFCD00191609
• Inchi： 1S/C11H17NO/c13-9-5-4-8-12-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10H2
• InChI Key： SNRCGOVPZJPRQZ-UHFFFAOYSA-N
• SMILES： OCCCCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 179.13100
• Monoisotopic Mass: 179.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299

Experimental Properties

• Color/Form: Not determined
• Density: 1,02 g/cm3
• Boiling Point: 140°C/0.8mmHg(lit.)
• Flash Point: 105.5°C
• Refractive Index: 1.5320-1.5340
• PSA: 32.26000
• LogP: 1.93960

4-Benzylamino-1-butanol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-36
• Safety Instruction： S26-S36-S37-S39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Benzylamino-1-butanol

Professional Introduction to 4-Benzylamino-1-butanol (CAS No. 59578-63-1)

4-Benzylamino-1-butanol, with the chemical formula C₁₀H₁₅NO, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number CAS No. 59578-63-1, has garnered attention due to its versatile applications in drug development and synthetic chemistry. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 4-Benzylamino-1-butanol consists of a butyl chain terminated with an amino group at the fourth carbon position, which is further substituted with a benzyl group. This configuration imparts distinct chemical reactivity, enabling its use in a wide range of synthetic pathways. The presence of both primary and secondary amine functionalities allows for further derivatization, making it a crucial building block in medicinal chemistry.

In recent years, 4-Benzylamino-1-butanol has been extensively studied for its potential applications in the development of novel therapeutic agents. Its structural features are particularly relevant in the design of small-molecule drugs targeting neurological and inflammatory disorders. For instance, research has highlighted its role as a precursor in the synthesis of compounds with inhibitory effects on enzymes involved in pain signaling pathways.

One of the most compelling aspects of 4-Benzylamino-1-butanol is its utility in peptidomimetics and protein-protein interaction inhibitors. The benzylamino group provides a scaffold that can be modified to mimic peptide sequences, enhancing binding affinity to specific biological targets. This property has been leveraged in the development of drugs that modulate immune responses and prevent chronic inflammation.

The pharmaceutical industry has also explored the use of 4-Benzylamino-1-butanol in the synthesis of antiviral and anticancer agents. Its ability to undergo selective modifications allows chemists to create derivatives with tailored pharmacological properties. For example, studies have demonstrated its effectiveness in generating compounds that disrupt viral replication mechanisms by inhibiting key enzymes required for viral assembly and maturation.

The synthesis of 4-Benzylamino-1-butanol typically involves multi-step organic reactions, starting from readily available precursors such as benzylamine and butyraldehyde. Advanced synthetic techniques, including catalytic hydrogenation and nucleophilic substitution reactions, are employed to achieve high yields and purity. These methodologies ensure that the final product meets the stringent requirements for pharmaceutical applications.

In addition to its pharmaceutical significance, 4-Benzylamino-1-butanol has found applications in materials science and industrial chemistry. Its structural versatility allows it to serve as a monomer or intermediate in the production of polymers and specialty chemicals. Researchers have explored its use in creating novel materials with enhanced mechanical properties and biodegradability.

The environmental impact of synthesizing and utilizing 4-Benzylamino-1-butanol is another area of growing interest. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles are being applied to optimize production processes, ensuring that this compound remains accessible for future research and commercial applications.

The future prospects for 4-Benzylamino-1-butanol are promising, with ongoing research uncovering new potential uses across multiple disciplines. As our understanding of biological systems continues to expand, this compound is expected to play an increasingly important role in drug discovery and development. Its adaptability and reactivity make it a cornerstone in modern synthetic chemistry, driving innovation in both academic and industrial settings.